1-Methyl-2-(2-(trimethylammonio)ethyl)pyridinium diiodide
Overview
Description
1-Methyl-2-(2-(trimethylammonio)ethyl)pyridinium diiodide is a chemical compound with the molecular formula C11H20I2N2 . It has an average mass of 434.099 Da and a monoisotopic mass of 433.971558 Da .
Synthesis Analysis
Pyridinium salts, which include this compound, are familiar structures in many natural products and bioactive pharmaceuticals . They have played an intriguing role in a wide range of research topics, and their synthetic routes have been highlighted in various studies .Molecular Structure Analysis
The molecular structure of this compound is based on its molecular formula, C11H20I2N2 . More detailed structural analysis would require additional resources such as spectroscopic data or crystallographic studies.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be inferred from its molecular formula, C11H20I2N2 . It has a molecular weight of 434.1 g/mol. Additional properties such as solubility, melting point, boiling point, etc., would require specific experimental data.Scientific Research Applications
Chemical Modification and Application Potential
The chemical modification of xylan, a hemicellulose, presents a promising avenue for creating biopolymer ethers and esters with specific properties. These derivatives are synthesized through the reaction of xylan with various agents, including 2,3-epoxypropyltrimethylammonium chloride, under alkaline conditions. The resulting products, such as xylan esters and cationic xylan derivatives, exhibit a wide range of potential applications. These include use as paper strength additives, flocculation aids, antimicrobial agents, and in drug delivery systems, where they can form spherical nanoparticles for targeted delivery. Advanced analytical techniques have allowed for a deeper understanding of the structure-property relationships of these derivatives, highlighting their versatility and application potential in various fields (Petzold-Welcke et al., 2014).
Ionic Liquid-Modified Materials for Extraction and Separation
Ionic liquids, known for their unique properties, have been utilized to modify materials for enhanced solid-phase extraction, chromatography, and electrochromatography. These modified materials, particularly those based on silica, polymers, and monoliths, have shown significant improvements in selectivity and sensitivity for various applications. The predominant use of imidazolium-based ionic liquids, along with emerging interest in pyridinium and phosphonium types, underscores the evolving landscape of ionic liquid applications in material science. This advancement opens new avenues for the development of highly efficient analytical and separation techniques, with broad implications for environmental monitoring, food safety, and biochemical analysis (Vidal et al., 2012).
Safety and Hazards
properties
IUPAC Name |
trimethyl-[2-(1-methylpyridin-1-ium-2-yl)ethyl]azanium;diiodide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20N2.2HI/c1-12-9-6-5-7-11(12)8-10-13(2,3)4;;/h5-7,9H,8,10H2,1-4H3;2*1H/q+2;;/p-2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ITSSWBLWEGIADA-UHFFFAOYSA-L |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[N+]1=CC=CC=C1CC[N+](C)(C)C.[I-].[I-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20I2N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70993591 |
Source
|
| Record name | 1-Methyl-2-[2-(trimethylazaniumyl)ethyl]pyridin-1-ium diiodide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70993591 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
434.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
7279-51-8 |
Source
|
| Record name | Pyridinium, 1-methyl-2-(2-(trimethylammonio)ethyl)-, diiodide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007279518 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-Methyl-2-[2-(trimethylazaniumyl)ethyl]pyridin-1-ium diiodide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70993591 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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